Cas no 146900-55-2 (Triptobenzene H)
Triptobenzene H structure
Product Name:Triptobenzene H
CAS No:146900-55-2
MF:C21H28O4
MW:344.444626808167
CID:146551
PubChem ID:53363843
Update Time:2025-07-13
Triptobenzene H Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenanthrenecarboxylicacid,3,4,4a,9,10,10a-hexahydro-5-hydroxy-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(4aS,10aS)-
- hypoglic acid
- Triptobenzene H
- 2-Phenanthrenecarboxylicacid, 3,4,4a,9,10,10a-hexahydro-5-hydroxy-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(4aS-trans)-
- 11-Hydroxy-14-methoxy-18(4→3)-abeo-abieta-3,8,11,13-tetraen-18-oic acid
- [ "Hypoglic acid" ]
- 11-Hydroxy-14-methoxy-18(4-3)-abeo-abieta-3,8,11,13-tetraen-18-oic acid
- CHEBI:132351
- HY-N1125
- AKOS032962717
- CS-0016413
- (4aS,10aS)-5-hydroxy-8-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthrene-2-carboxylic acid
- (4aS,10aS)-5-hydroxy-8-methoxy-1,4a-dimethyl-7-(propan-2-yl)-3,4,4a,9,10,10a-hexahydrophenanthrene-2-carboxylic acid
- CHEMBL3799506
- 146900-55-2
- DTXSID901317110
- DA-68349
-
- Inchi: 1S/C21H28O4/c1-11(2)15-10-17(22)18-14(19(15)25-5)6-7-16-12(3)13(20(23)24)8-9-21(16,18)4/h10-11,16,22H,6-9H2,1-5H3,(H,23,24)/t16-,21-/m0/s1
- InChI Key: NZQIHCWNAMEWEW-KKSFZXQISA-N
- SMILES: OC1=CC(C(C)C)=C(C2CC[C@H]3C(C)=C(C(=O)O)CC[C@]3(C)C=21)OC
Computed Properties
- Exact Mass: 344.19900
- Monoisotopic Mass: 344.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 529.9±50.0 °C at 760 mmHg
- Flash Point: 184.5±23.6 °C
- Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
- PSA: 66.76000
- LogP: 4.53920
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Triptobenzene H Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Triptobenzene H Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA2235-1 mg |
Triptobenzene H |
146900-55-2 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16850-5 mg |
(4aS,10aS)-5-hydroxy-7-isopropyl-8-methoxy-1,4a-dimethyl-3,4,4a,9,10,10a-hexahydrophenanthrene-2-carboxylic acid |
146900-55-2 | 5mg |
¥4800.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16850-5mg |
(4aS,10aS)-5-hydroxy-7-isopropyl-8-methoxy-1,4a-dimethyl-3,4,4a,9,10,10a-hexahydrophenanthrene-2-carboxylic acid |
146900-55-2 | ,97% | 5mg |
¥5280.0 | 2023-09-06 | |
| TargetMol Chemicals | TMA2235-5mg |
Triptobenzene H |
146900-55-2 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TMA2235-5 mg |
Triptobenzene H |
146900-55-2 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TMA2235-1 mL * 10 mM (in DMSO) |
Triptobenzene H |
146900-55-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| A2B Chem LLC | AE97260-1mg |
Triptobenzene H |
146900-55-2 | >95% | 1mg |
$599.00 | 2024-04-20 | |
| A2B Chem LLC | AE97260-5mg |
Triptobenzene H |
146900-55-2 | 5mg |
$660.00 | 2024-04-20 | ||
| TargetMol Chemicals | TMA2235-1 ml * 10 mm |
Triptobenzene H |
146900-55-2 | 1 ml * 10 mm |
¥ 3810 | 2024-07-19 |
Triptobenzene H Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
146900-55-2 (Triptobenzene H) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent